Cas no 31020-94-7 (4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione)
31020-94-7 structure
Product Name:4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione
CAS No:31020-94-7
MF:C18H20O5
MW:316.353g/mol
CID:314271
PubChem ID:101324908
Update Time:2024-02-29
4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione Chemical and Physical Properties
Names and Identifiers
-
- 6H-Furo[2,3-h]-2-benzopyran-6,8(6aH)-dione,9,9a-dihydro-3,6a-dimethyl-9-(2-methyl-1-oxobutyl)- (9CI)
- Monochaetin
- Monochaetin (Monochaetia)
- 8B15E539H1
- Monochaetia
- Q27896576
- 6H-Furo(2,3-H)-2-benzopyran-6,8(6ah)-dione, 9,9a-dihydro-3,6a-dimethyl-9-(2-methyl-1-oxobutyl)-
- 9,9a-Dihydro-3,6a-dimethyl-9-(2-methyl-1-oxobutyl)-6H-furo(2,3-H)-2-benzopyran-6,8(6ah)-dione
- CID 101324908
- 4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione
- 6H-Furo[2,3-h]-2-benzopyran-6,8(6aH)-dione, 9,9a-dihydro-3,6a-dimethyl-9-(2-methyl-1-oxobutyl)-
- 31020-94-7
- UNII-8B15E539H1
-
- Inchi： 1S/C18H20O5/c1-5-9(2)16(20)14-15-12-8-22-10(3)6-11(12)7-13(19)18(15,4)23-17(14)21/h6-9,14-15H,5H2,1-4H3/t9?,14-,15+,18-/m0/s1
- InChI Key： MZMGICPQNSXAGE-OCMNPZJQSA-N
- SMILES： O1C([C@H](C(C(C)CC)=O)[C@H]2C3=COC(C)=CC3=CC([C@]12C)=O)=O
Computed Properties
- Exact Mass: 316.131
- Monoisotopic Mass: 316.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7
- XLogP3: 1.7
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 543.1±50.0 °C(Predicted)
- pka: 10.33±0.60(Predicted)
4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione Related Literature
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1. A reinvestigation of the structure of monochaetin, a metabolite of Monochaetia comptaPieter S. Steyn,Robert Vleggaar J. Chem. Soc. Perkin Trans. 1 1986 1975
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Christine A. Williams,Renée J. Grayer Nat. Prod. Rep. 2004 21 539
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3. Index pages
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Sebastián O. Simonetti,Enrique L. Larghi,Andrea B. J. Bracca,Teodoro S. Kaufman Nat. Prod. Rep. 2013 30 941
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John W. Blunt,Brent R. Copp,Robert A. Keyzers,Murray H. G. Munro,Michèle R. Prinsep Nat. Prod. Rep. 2013 30 237
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